2-({5-benzyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-4-yl}sulfanyl)-N-(3-fluoro-4-methylphenyl)acetamide

• IUPAC Name: 2-[(5-benzyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-4-yl)sulfanyl]-N-(3-fluoro-4-methylphenyl)acetamide
• InChI: InChI=1S/C25H19FN4O2S2/c1-15-9-10-17(12-19(15)26)28-20(31)14-33-25-29-21-18-8-5-11-27-23(18)34-22(21)24(32)30(25)13-16-6-3-2-4-7-16/h2-12H,13-14H2,1H3,(H,28,31)
• InChI Key: IAJLCDRMCZSBDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4)SC5=C3C=CC=N5)F
• Molecular Formula: C25H19FN4O2S2
• Molecular Weight: 490.6 g/mol
• CAS No.: 1040664-28-5

Description

This compound features a complex tricyclic scaffold with a benzyl group, a thia (sulfur-containing) ring, and an acetamide-linked 3-fluoro-4-methylphenyl substituent. The acetamide moiety may serve as a pharmacophore for target binding, while the fluorine and methyl groups on the aryl ring likely enhance lipophilicity and metabolic stability .

Crystallographic refinement using programs like SHELXL (part of the SHELX suite) would be critical for resolving its 3D structure, especially for validating the stereochemistry of the tricyclic core and sulfur positioning .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues:

The compound belongs to a class of tricyclic sulfanyl-acetamides. Key analogues include:

Tricyclic thiazole derivatives : Replace the benzyl group with alkyl chains, reducing aromatic interactions but improving solubility.

Fluoro-phenylacetamides : Lack the tricyclic core but share the acetamide-aryl motif, often used in COX-2 inhibitors.

8-Thia-3,5,10-triazatricyclo systems : Differ in substituents at the 4-position (e.g., methyl instead of benzyl), altering steric effects.

Physicochemical Properties:

Using QSPR/QSAR models (as in ), the following hypothetical comparisons can be inferred:

Property	Target Compound	Analog 1 (Thiazole Derivative)	Analog 2 (Fluoro-phenylacetamide)
Molecular Weight (g/mol)	~480	~420	~350
LogP (Predicted)	3.2	2.8	2.5
Hydrogen Bond Acceptors	6	5	4
Aromatic Rings	3	2	2

Research Findings and Bioactivity Considerations

• Bioactivity Modulation: Trace components in complex mixtures (e.g., essential oils in ) can synergize or antagonize primary compounds. Similarly, minor structural changes in tricyclic systems (e.g., sulfur vs. oxygen in the thia ring) may drastically alter target affinity .